molecular formula C9H14BNO3 B1431092 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole CAS No. 1268467-12-4

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole

Cat. No. B1431092
M. Wt: 195.03 g/mol
InChI Key: FTKMVKHEMZIBBG-UHFFFAOYSA-N
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Description

“2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole” is a chemical compound . It’s commonly used in the preparation of pharmaceuticals and chemical intermediates .


Synthesis Analysis

The synthesis of “2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole” involves the use of reagents to borylate arenes . It can also be used to prepare fluorenylborolane .


Molecular Structure Analysis

The molecular structure of “2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole” has been corroborated by FTIR, 1H and 13C NMR spectroscopy and MS .


Chemical Reactions Analysis

“2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole” is involved in the synthesis of tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole” include a refractive index of 1.409 (lit.), a boiling point of 73 °C/15 mmHg (lit.), and a density of 0.912 g/mL at 25 °C (lit.) .

Scientific Research Applications

  • Molecular Structure Determination

    • Field : Chemistry
    • Application : This compound has been used in the synthesis of phenylboronic ester derivatives, which are then analyzed using quantum-chemical calculations, NMR spectroscopy, and X-ray diffraction analysis .
    • Method : The compounds are synthesized and their single crystals are grown from hexane and petroleum ether. The molecular structure is then optimized by DFT and compared with the crystal structure determined by X-ray single crystal diffraction .
    • Results : The conformation analysis data demonstrate that the molecular structure optimized by DFT is consistent with the crystal structure determined by X-ray single crystal diffraction .
  • Synthesis of Organic Intermediates

    • Field : Organic Chemistry
    • Application : This compound is used as an organic intermediate with borate and sulfonamide groups, which can be synthesized through nucleophilic and amidation reactions .
    • Method : The structure of the compound is characterized by 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction .
    • Results : The comparison of the actual value with the value calculated by density functional theory (DFT) shows that the crystal structures obtained by the two methods are consistent .
  • Preparation of Conjugated Copolymers

    • Field : Polymer Chemistry
    • Application : This compound can be used as a reagent to borylate arenes and to prepare fluorenylborolane. It can also be used in the synthesis of intermediates for generating conjugated copolymers .
    • Method : Not specified .
    • Results : Not specified .
  • Synthesis of Novel Copolymers

    • Field : Polymer Chemistry
    • Application : This compound is employed in the synthesis, optical, and electrochemical properties of novel copolymers on the basis of benzothiadiazole and electron-rich arene units .
    • Method : Not specified .
    • Results : Not specified .
  • Preparation of Fluorenylborolane

    • Field : Organic Chemistry
    • Application : This compound can be used as a reagent to borylate arenes and to prepare fluorenylborolane .
    • Method : Not specified .
    • Results : Not specified .
  • Synthesis of Conjugated Copolymers

    • Field : Polymer Chemistry
    • Application : This compound can be used in the synthesis of intermediates for generating conjugated copolymers .
    • Method : Not specified .
    • Results : Not specified .
  • Preparation of Phenylboronic Ester Derivatives

    • Field : Organic Chemistry
    • Application : This compound can be used as a reagent to borylate arenes and to prepare fluorenylborolane . It can also be used in the synthesis of phenylboronic ester derivatives .
    • Method : Not specified .
    • Results : Not specified .
  • Synthesis of Conjugated Copolymers

    • Field : Polymer Chemistry
    • Application : This compound can be used in the synthesis of intermediates for generating conjugated copolymers .
    • Method : Not specified .
    • Results : Not specified .

Safety And Hazards

The safety and hazards associated with “2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole” include acute toxicity when ingested, eye irritation, and it is flammable . It also releases flammable gases upon contact with water .

Future Directions

The future directions of “2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole” could involve its use in the synthesis of other chemical compounds .

properties

IUPAC Name

2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H14BNO3/c1-8(2)9(3,4)14-10(13-8)7-11-5-6-12-7/h5-6H,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FTKMVKHEMZIBBG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=NC=CO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H14BNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

195.03 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole
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2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole
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2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole
Reactant of Route 4
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole
Reactant of Route 5
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole
Reactant of Route 6
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)oxazole

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